N-(3-methylpyridin-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C13H11N7O/c1-9-3-2-6-15-12(9)17-13(21)10-4-5-11(19-18-10)20-8-14-7-16-20/h2-8H,1H3,(H,15,17,21)
• InChI Key: WSQVZIABZUULLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3
• Molecular Formula: C13H11N7O
• Molecular Weight: 281.27 g/mol

Description

N-(3-methylpyridin-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a small molecule inhibitor that has been shown to have promising activity against a variety of diseases, including cancer and inflammation.

Scientific Research Applications

Synthesis and Chemical Properties

• The chemical and synthetic research on pyridazine derivatives, including those related to "N-(3-methylpyridin-2-yl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide," focuses on the development of novel compounds with potential biological activities. For instance, the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using microwave-assisted techniques demonstrates modern approaches to synthesizing complex molecules with valuable biological properties (Youssef, Azab, & Youssef, 2012).

Biological Activities

• Pyridazine derivatives have been explored for their potential antitumor and antimicrobial activities. For example, novel N-arylpyrazole-containing enaminones were synthesized, demonstrating inhibitory effects against human breast and liver carcinoma cell lines, comparable to those of 5-fluorouracil. This indicates the therapeutic potential of these compounds in cancer treatment (Riyadh, 2011).
• Research into benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, highlighting the versatility of pyridazine derivatives in developing antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Structural Analysis and Drug Design

• The structural analysis and design of pyridazine derivatives have been a significant focus, with studies on the synthesis, DFT calculations, and Hirshfeld surface analysis. These studies are crucial for understanding the molecular structure and potential interactions of these compounds, which can inform the design of new drugs with enhanced efficacy and selectivity (Sallam et al., 2021).

Molecular Modifications for Biological Efficacy

• Systematic modifications of the imidazo[1,2-a]pyrimidine structure, aiming to reduce metabolism mediated by aldehyde oxidase (AO), have been explored. These modifications are essential for increasing the bioavailability and efficacy of potential therapeutic agents based on pyridazine derivatives (Linton et al., 2011).